Cas no 4671-06-1 (1H-1,2,3-Triazole, 4,5-dihydro-)

• Product name: 1H-1,2,3-Triazole, 4,5-dihydro-
• CAS No: 4671-06-1
• MF: C₂H₅N₃
• MW: 71.0812
• CID: 1517783
• PubChem ID: 17888360

1H-1,2,3-Triazole, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4,5-dihydro-
• 4671-06-1
• V2Y303VGO0
• Q27122486
• CHEBI:51258
• 4,5-dihydro-1H-1,2,3-triazole
• 4,5-Dihydro-1H-triazole
• 4,5-Dihydro-1H-1,2,3-triazolato
• .DELTA.2-1,2,3-TRIAZOLINE
• delta2-1,2,3-Triazoline
• DTXSID60591484
• UNII-V2Y303VGO0
• triazoline
• 1,2,3-triazoline

• Inchi： InChI=1S/C2H5N3/c1-2-4-5-3-1/h1-2H2,(H,3,4)
• InChI Key： GBLQGXFTPLQBTA-UHFFFAOYSA-N
• SMILES： C1CN=NN1

Computed Properties

• Exact Mass: 71.04845
• Monoisotopic Mass: 71.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• PSA: 36.75